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Compound of Interest

Compound Name: Ethyl benzofurazan-5-carboxylate

Cat. No.: B1301107

CAS Number: 36389-07-8

This technical guide provides a comprehensive overview of Ethyl benzofurazan-5-
carboxylate, a heterocyclic compound of interest to researchers, scientists, and professionals
in drug development. This document outlines its chemical properties, potential biological
activities, and relevant experimental data, presented in a structured and accessible format.

Chemical and Physical Properties

Ethyl benzofurazan-5-carboxylate, also known as Ethyl 2,1,3-benzoxadiazole-5-carboxylate,
is a small molecule with the chemical formula CoHsN20s. A summary of its key physical and
chemical properties is provided in the table below.

Property Value Reference
CAS Number 36389-07-8 [1]
Molecular Formula CoHsN20s3 [1]
Molecular Weight 192.17 g/mol [1]
) > 95% (Commercially
Purity _ [1]
available)
Product Family Lipids [1]
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Synthesis

While a specific, detailed experimental protocol for the synthesis of Ethyl benzofurazan-5-
carboxylate (CAS 36389-07-8) is not readily available in the reviewed literature, the synthesis
of related benzofuran and benzoxadiazole derivatives can provide a logical framework for its
preparation. The synthesis of 2,1,3-benzoxadiazole derivatives often starts from corresponding
ortho-substituted benzene compounds. For instance, the synthesis of 2,1,3-benzoxadiazole-1-
oxide can be achieved from a suitable precursor, followed by deoxygenation to yield the 2,1,3-
benzoxadiazole core.[2] The introduction of the ethyl carboxylate group at the 5-position would
likely involve standard esterification procedures on a precursor containing a carboxylic acid
group at that position.

A generalized synthetic approach can be visualized as a multi-step process, likely starting from
a commercially available substituted benzene derivative.

Substituted Benzene Precursor }—»l Introduction of Nitro and Amino Groups }—»l Cyclization to form Benzofurazan Ring }—»l Functional Group Interconversion to Carboxylic /\(id}—>l Esterification Ethyl benzofurazan-5-carboxylate

Prepare Fungal Culture |—>| Inoculate Plates with Fungal Spores |
|—: Add Test Compound Dilutions to Wells |—>| Incubate at Appropriate Temperature |—>| Measure Mycelial Growth Inhibition |—> Determine IC50 Value

| Prepare Serial Dilutions of Test Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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